Cas no 2248327-52-6 (3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid
• CAS No: 2248327-52-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6390684
• PubChem ID: 165719471
• Update Time: 2025-06-08

3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid
• 2248327-52-6
• 3-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}benzoic acid
• EN300-1589403

• Inchi： 1S/C15H17NO4/c1-5-9-16(14(19)20-15(2,3)4)12-8-6-7-11(10-12)13(17)18/h1,6-8,10H,9H2,2-4H3,(H,17,18)
• InChI Key： WSLTUITZOANWKP-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid

3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid (CAS No. 2248327-52-6): An Overview

3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid (CAS No. 2248327-52-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid is composed of a benzoic acid core, a tert-butoxycarbonyl (Boc) protecting group, and a propargylamine moiety. The Boc group is widely used in peptide synthesis to protect the amino group during multi-step reactions, ensuring the integrity and purity of the final product. The propargylamine functionality, on the other hand, provides a reactive site for further chemical modifications, making this compound a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid in various research areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are increasingly recognized as important therapeutic targets for diseases such as cancer and neurodegenerative disorders.

In another study published in Organic Letters, researchers demonstrated the utility of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid in click chemistry reactions. Click chemistry is a powerful tool for rapid and efficient synthesis of complex molecules, and the propargylamine functionality in this compound makes it an ideal candidate for such reactions. The study showed that this compound could be readily converted into various functionalized derivatives with high yields and excellent selectivity.

The pharmacological properties of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid have also been explored. Preliminary studies suggest that this compound exhibits anti-inflammatory and anti-proliferative activities, making it a promising lead for further drug development. In vitro assays have shown that it can effectively inhibit the production of pro-inflammatory cytokines and reduce cell proliferation in cancer cell lines.

The synthetic accessibility of 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid has been well-documented. A typical synthetic route involves the reaction of 3-amino benzoic acid with tert-butyl dicarbonate to form the Boc protected derivative, followed by coupling with propargylamine using standard coupling reagents such as HATU or EDC·HCl. This straightforward synthesis allows for large-scale production and ensures consistent quality for both research and industrial applications.

In conclusion, 3-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}benzoic acid (CAS No. 2248327-52-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for the synthesis of complex molecules and therapeutic agents. Ongoing research continues to uncover new applications and properties, solidifying its importance in the scientific community.